2'-(2-methoxyethyl)-1'-oxo-N-(1,3,4-thiadiazol-2-yl)-1',4'-dihydro-2'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxamide

• IUPAC Name: 2-(2-methoxyethyl)-1-oxo-N-(1,3,4-thiadiazol-2-yl)spiro[4H-isoquinoline-3,1'-cyclopentane]-4-carboxamide
• InChI: InChI=1S/C19H22N4O3S/c1-26-11-10-23-17(25)14-7-3-2-6-13(14)15(19(23)8-4-5-9-19)16(24)21-18-22-20-12-27-18/h2-3,6-7,12,15H,4-5,8-11H2,1H3,(H,21,22,24)
• InChI Key: LTNUYNMLFYIRRI-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)C2=CC=CC=C2C(C13CCCC3)C(=O)NC4=NN=CS4
• Molecular Formula: C19H22N4O3S
• Molecular Weight: 386.5 g/mol

Description

2’-(2-methoxyethyl)-1’-oxo-N-(1,3,4-thiadiazol-2-yl)-1’,4’-dihydro-2’H-spiro[cyclopentane-1,3’-isoquinoline]-4’-carboxamide is a complex organic compound that features a unique spiro structure

Preparation Methods

The synthesis of 2’-(2-methoxyethyl)-1’-oxo-N-(1,3,4-thiadiazol-2-yl)-1’,4’-dihydro-2’H-spiro[cyclopentane-1,3’-isoquinoline]-4’-carboxamide typically involves multiple steps. One common synthetic route starts with the preparation of the 1,3,4-thiadiazole core, which is achieved by reacting hydrazine derivatives with carbon disulfide under basic conditions . The spiro-isoquinoline structure is then introduced through a cyclization reaction involving a suitable cyclopentanone derivative .

Chemical Reactions Analysis

2’-(2-methoxyethyl)-1’-oxo-N-(1,3,4-thiadiazol-2-yl)-1’,4’-dihydro-2’H-spiro[cyclopentane-1,3’-isoquinoline]-4’-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions are common, especially for introducing different functional groups at the methoxyethyl position.

Scientific Research Applications

This compound has a wide range of scientific research applications:

Medicinal Chemistry: It has been studied for its potential as an anticancer agent due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation.

Pharmacology: The compound shows promise as an anticonvulsant, leveraging the 1,3,4-thiadiazole moiety to prevent neuronal firing in the brain.

Materials Science: Its unique spiro structure makes it a candidate for developing new materials with specific electronic properties.

Mechanism of Action

The mechanism of action of 2’-(2-methoxyethyl)-1’-oxo-N-(1,3,4-thiadiazol-2-yl)-1’,4’-dihydro-2’H-spiro[cyclopentane-1,3’-isoquinoline]-4’-carboxamide involves multiple pathways:

Enzyme Inhibition: It inhibits enzymes such as carbonic anhydrase, which plays a role in various physiological processes.

Neuronal Activity Modulation: The compound interacts with the GABAA pathway, releasing chloride ions to prevent neurons from firing excessively.

Comparison with Similar Compounds

Similar compounds include:

1,3,4-thiadiazole derivatives: These compounds share the thiadiazole core and exhibit similar biological activities, such as anticonvulsant and anticancer properties.

Spiro-isoquinoline derivatives: These compounds have similar spiro structures and are studied for their unique electronic properties.